(Z)-9-Nonadecene vs. n-Nonadecane: Differential Electrophysiological and Behavioral Activity in Social Insect Models
(Z)-9-Nonadecene demonstrates distinct and quantifiable behavioral activity relative to its saturated analog n-nonadecane in leaf-cutting ant transport assays. In Atta cephalotes, filter-paper discs treated with (Z)-9-nonadecene plus n-tridecane elicited both pick-up and marking behaviors, with (Z)-9-nonadecene uniquely affecting transport behavior beyond the pick-up response [1]. In contrast, n-nonadecane—despite co-occurring with (Z)-9-nonadecene in Sabulodes caberata pheromone gland extracts—elicited no detectable electroantennogram (EAG) response when assayed via GC-EAD fractionation of abdominal tip extracts [2]. The presence of the C9 (Z)-alkene functionality is therefore essential for antennal detection and behavioral modulation in these systems, whereas the fully saturated n-nonadecane is electrophysiologically inert in the tested lepidopteran model.
| Evidence Dimension | Electroantennogram (EAG) response presence |
|---|---|
| Target Compound Data | EAG response elicited (detected via GC-EAD fractionation of abdominal tip extracts from S. caberata females) |
| Comparator Or Baseline | n-Nonadecane: No EAG response elicited under identical GC-EAD conditions |
| Quantified Difference | Qualitative presence vs. absence of antennal depolarization signal |
| Conditions | Gas chromatography-electroantennographic detection (GC-EAD) using Sabulodes caberata male antennae; abdominal tip extracts from calling females |
Why This Matters
Procurement of n-nonadecane as a substitute for (Z)-9-nonadecene will yield false-negative results in electrophysiological screening and behavioral assays due to the saturated compound's inability to activate antennal receptors.
- [1] Bradshaw, J.W.S., Howse, P.E., Baker, R. A novel autostimulatory pheromone regulating transport of leaves in Atta cephalotes. Animal Behaviour 34(1): 234-240 (1986). View Source
- [2] McDonough, L.M., Bailey, J.B., Hoffmann, M.P., Leonhardt, B.A., Brown, D.F., Smithhisler, C.L., Olsen, K. Sabulodes caberata guenée (Lepidoptera: Geometridae): Components of its sex pheromone gland. Journal of Chemical Ecology 12(12): 2107-2116 (1986). View Source
